Cas no 2248414-18-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate
• CAS No: 2248414-18-6
• MF: C₁₉H₁₃N₃O₄
• MW: 347.324224233627
• CID: 6019737
• PubChem ID: 165729460
• Update Time: 2025-10-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-6519233
• 2248414-18-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate

• Inchi： 1S/C19H13N3O4/c23-17-15-6-1-2-7-16(15)18(24)22(17)26-19(25)14-5-3-4-13(10-14)11-21-9-8-20-12-21/h1-10,12H,11H2
• InChI Key： AGFFNWPVFPOAKK-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC(=C1)CN1C=NC=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 347.09060590g/mol
• Monoisotopic Mass: 347.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate (CAS: 2248414-18-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate (CAS: 2248414-18-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione core with an imidazole-methylbenzoate moiety, exhibits promising biological activities, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have explored its potential applications in oncology, infectious diseases, and inflammatory disorders, making it a compound of high interest for further investigation.

One of the key areas of research focuses on the compound's role as a protease inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively inhibit certain cysteine proteases, which are implicated in various pathological conditions, including cancer metastasis and parasitic infections. The presence of the imidazole group in the molecule is believed to contribute to its binding affinity with the active sites of these enzymes. Researchers have utilized X-ray crystallography and molecular docking simulations to elucidate the precise interactions between the compound and its target proteins, providing valuable insights for structure-activity relationship (SAR) optimization.

In addition to its protease inhibitory properties, recent investigations have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate as a prodrug candidate. The isoindole-1,3-dione moiety has been shown to enhance the compound's stability and bioavailability, while the imidazole-methylbenzoate component facilitates targeted delivery to specific tissues. Animal studies have reported favorable pharmacokinetic profiles, with sustained release and reduced systemic toxicity compared to conventional therapeutics. These findings suggest that the compound could serve as a scaffold for developing next-generation prodrugs with improved efficacy and safety profiles.

Another noteworthy aspect of this research is the exploration of the compound's anti-inflammatory effects. In vivo models of acute and chronic inflammation have revealed significant reductions in pro-inflammatory cytokine levels following treatment with the compound. Mechanistic studies indicate that it modulates the NF-κB signaling pathway, thereby attenuating inflammatory responses. These results have sparked interest in its potential application for treating autoimmune diseases and other inflammation-related disorders. However, further preclinical and clinical studies are required to fully assess its therapeutic potential and safety.

Despite these promising findings, challenges remain in the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate as a therapeutic agent. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic medicinal chemistry optimization. Recent advances in formulation technologies, including nanoparticle-based delivery systems, offer potential solutions to these challenges. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(1H-imidazol-1-yl)methyl]benzoate (CAS: 2248414-18-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its dual functionality as a protease inhibitor and prodrug candidate, combined with its anti-inflammatory properties, positions it as a valuable lead molecule for further development. Ongoing research efforts are likely to uncover additional therapeutic applications and refine its pharmacological profile, paving the way for novel treatments in oncology, infectious diseases, and inflammatory conditions.